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Compound of Interest

Compound Name: 4-(1-Pyrrolidinyl)benzaldehyde

Cat. No.: B1360154 Get Quote

Introduction: Unveiling the Potential of a Versatile
Scaffold
In the intricate landscape of neuroscience drug discovery, the demand for novel chemical

scaffolds that can modulate pathological pathways is incessant. 4-(1-
Pyrrolidinyl)benzaldehyde, a molecule featuring a benzaldehyde core substituted with a

pyrrolidine ring, emerges as a compound of significant interest. While direct, extensive

research on this specific molecule in neuroscience is nascent, its structural components are

well-represented in a multitude of pharmacologically active agents.[1][2][3] The pyrrolidine ring

is a cornerstone of many successful central nervous system (CNS) drugs, valued for its ability

to increase three-dimensional complexity and introduce stereochemical centers that can

enhance target specificity.[4] Simultaneously, benzaldehyde derivatives have demonstrated a

spectrum of biological activities, including neuroprotective and anti-inflammatory effects.[5][6][7]

This guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals. It provides the foundational knowledge and detailed experimental

protocols required to systematically investigate the potential of 4-(1-
Pyrrolidinyl)benzaldehyde as a modulator of neuroinflammation and a neuroprotective agent.

We will proceed from its basic chemical properties to postulated mechanisms and culminate in

robust, validated in vitro assays.
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Physicochemical Profile for Experimental Design
A thorough understanding of a compound's physical and chemical properties is a prerequisite

for reliable and reproducible experimental design. The data below for 4-(1-
Pyrrolidinyl)benzaldehyde (CAS: 51980-54-2) has been compiled to inform stock solution

preparation, assay buffer selection, and storage conditions.[8][9][10]

Property Value Source

Molecular Formula C₁₁H₁₃NO [8]

Molecular Weight 175.23 g/mol [8]

Appearance Solid

Melting Point 81-85 °C

Purity ≥97% (Typical)

Solubility
Soluble in organic solvents like

DMSO, Ethanol.
Inferred

Storage
Store at 0-8 °C for long-term

stability.
[11]

Postulated Mechanisms and Therapeutic
Hypotheses
The chemical architecture of 4-(1-Pyrrolidinyl)benzaldehyde allows us to formulate several

testable hypotheses regarding its role in neuroscience. The pyrrolidine moiety is a common

feature in compounds with anti-inflammatory activity, while benzaldehydes have shown promise

in mitigating neuronal damage.[5][12][13][14]

Hypothesis 1: Attenuation of Neuroinflammation via
Microglial Modulation
Neuroinflammation, primarily mediated by microglia, is a key pathological feature of many

neurodegenerative diseases.[15] Compounds containing pyrrolidine and related heterocyclic

structures have been shown to possess significant anti-inflammatory properties, sometimes
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through the inhibition of key enzymes like cyclooxygenase (COX) or modulation of

inflammatory signaling cascades like NF-κB and MAPKs.[2][5][12][13] We hypothesize that 4-
(1-Pyrrolidinyl)benzaldehyde may suppress the activation of microglia, thereby reducing the

production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha

(TNF-α), and interleukin-6 (IL-6).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1360154#role-of-4-1-pyrrolidinyl-
benzaldehyde-in-neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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